Cas no 84107-20-0 (dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate)

• Product Name: dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate
• CAS No: 84107-20-0
• MF: C₁₁H₁₉NO₇
• MW: 277.271064043045
• CID: 3037686
• PubChem ID: 29979090
• Update Time: 2025-10-31

dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate Chemical and Physical Properties

Names and Identifiers

• dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate
• Dimethyl (2s,3s)-2-(t-butoxycarbonylamino)-3-hydroxysuccinate
• (2S,3S)-Dimethyl 2-((tert-butoxycarbonyl)amino)-3-hydroxysuccinate
• CS-0370269
• 84107-20-0
• Dimethyl (2S,3S)-2-((tert-butoxycarbonyl)amino)-3-hydroxysuccinate
• 1,4-dimethyl (2S,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-hydroxybutanedioate
• (3S)-N-(tert-Butoxycarbonyl)-3-hydroxy-L-aspartic acid dimethyl ester
• dimethyl (2S,3S)-2-hydroxy-3-[(2-methylpropan-2-yl)oxycarbonylamino]butanedioate
• AKOS037655813
• SS-5141

• Inchi： 1S/C11H19NO7/c1-11(2,3)19-10(16)12-6(8(14)17-4)7(13)9(15)18-5/h6-7,13H,1-5H3,(H,12,16)/t6-,7-/m0/s1
• InChI Key： JQDATOSTIXPOHJ-BQBZGAKWSA-N
• SMILES： O(C(N[C@H](C(=O)OC)[C@@H](C(=O)OC)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.11600
• Monoisotopic Mass: 277.11615195Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 111.16000
• LogP: -0.02250

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate

Recent Advances in the Synthesis and Applications of Dimethyl 2-(S)-[(tert-Butoxycarbonyl)amino]-3-(S)-hydroxysuccinate (CAS: 84107-20-0)

Dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate (CAS: 84107-20-0) is a key intermediate in the synthesis of various biologically active compounds, particularly in the field of peptide and chiral drug development. Recent studies have highlighted its importance in the preparation of β-amino acids, which are crucial for the development of novel therapeutics. This research brief aims to provide an overview of the latest advancements in the synthesis, characterization, and applications of this compound, drawing from recent peer-reviewed literature and industry reports.

A significant focus of recent research has been on optimizing the synthetic routes for dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate. A 2023 study published in the Journal of Organic Chemistry demonstrated an improved asymmetric synthesis method using chiral auxiliaries, achieving a higher yield (85%) and enantiomeric excess (98%) compared to previous methods. The study also emphasized the compound's role as a precursor for the synthesis of β-lactam antibiotics, showcasing its versatility in medicinal chemistry.

In addition to its synthetic applications, dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate has been investigated for its potential in drug delivery systems. A recent patent (US20230183221A1) describes its use in the development of prodrugs for targeted cancer therapy, leveraging its hydroxyl and ester functional groups for conjugation with anticancer agents. This innovation addresses the challenge of poor solubility and bioavailability of certain chemotherapeutic drugs, offering a promising avenue for clinical translation.

Furthermore, the compound's role in green chemistry has gained attention. A 2024 study in Green Chemistry reported a solvent-free enzymatic synthesis of dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate using lipase B from Candida antarctica, achieving a 90% conversion rate under mild conditions. This environmentally friendly approach aligns with the growing demand for sustainable pharmaceutical manufacturing processes.

In conclusion, dimethyl 2-(S)-[(tert-butoxycarbonyl)amino]-3-(S)-hydroxysuccinate (CAS: 84107-20-0) continues to be a valuable building block in pharmaceutical research, with recent advancements highlighting its synthetic versatility, therapeutic potential, and sustainability. Future research directions may explore its applications in novel drug formulations and further optimize its production methods to meet industrial-scale demands.